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Compound of Interest

Compound Name: 1-Bromo-3-tert-butylbenzene

Cat. No.: B1267464 Get Quote

In-Depth Technical Guide: 1-Bromo-3-tert-
butylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of 1-Bromo-3-tert-butylbenzene, a key reagent in organic synthesis. Its utility as a

brominated organic building block is of significant interest in various research and development

applications, including proteomics research.[1] This document presents its core molecular data

in a structured format and visualizes its chemical structure for enhanced clarity.

Physicochemical Data Summary
The essential molecular information for 1-Bromo-3-tert-butylbenzene (CAS Number: 3972-

64-3) is summarized in the table below.[1] This data is critical for stoichiometric calculations,

analytical characterization, and experimental design.
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Parameter Value Reference

Molecular Formula C₁₀H₁₃Br [1][2][3]

Molecular Weight 213.11 g/mol [1]

Alternate Names 3-tert-butylbromobenzene [1]

Purity ≥99% [1]

Physical State Liquid

Molecular Structure
The structural arrangement of 1-Bromo-3-tert-butylbenzene, featuring a benzene ring

substituted with a bromine atom and a tert-butyl group at the meta position, is depicted in the

following diagram.
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Caption: Chemical structure of 1-Bromo-3-tert-butylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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